5-Nitro-3-(thiophen-2-YL)benzoic acid
Overview
Description
5-Nitro-3-(thiophen-2-YL)benzoic acid is a chemical compound with the molecular formula C11H7NO4S. It has a molecular weight of 249.24 g/mol . The compound is a member of the thiophene family, which are heterocyclic compounds that have been reported to possess a wide range of therapeutic properties .
Molecular Structure Analysis
The molecular structure of 5-Nitro-3-(thiophen-2-YL)benzoic acid consists of a thiophene ring attached to a benzoic acid group at the 3-position and a nitro group at the 5-position . Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position .Scientific Research Applications
Antibacterial Agent
5-Nitro-3-(thiophen-2-YL)benzoic acid shows potential as an antibacterial agent. Studies have indicated that compounds with similar structures have been active against multidrug-resistant Staphylococcus aureus , and certain derivatives have exhibited excellent antibacterial activities against both Gram-positive and Gram-negative bacteria .
Anti-inflammatory Applications
Compounds containing the thiophene nucleus, which is present in 5-Nitro-3-(thiophen-2-YL)benzoic acid, have been reported to act as anti-inflammatory agents. This suggests potential applications in treating conditions associated with inflammation .
Alzheimer’s Disease Treatment
Thiophene derivatives have been used as serotonin antagonists in the treatment of Alzheimer’s disease. The presence of a thiophene nucleus in 5-Nitro-3-(thiophen-2-YL)benzoic acid could imply its utility in developing treatments for neurodegenerative diseases .
Synthesis of Thiophene Derivatives
The compound is likely involved in the synthesis of various thiophene derivatives, which are important in medicinal chemistry for their diverse biological activities .
Catalysis and Cyclization Reactions
In synthetic chemistry, 5-Nitro-3-(thiophen-2-YL)benzoic acid may play a role in catalysis and cyclization reactions, contributing to the synthesis of complex molecules .
Heterocyclization Processes
The compound could be used in heterocyclization processes involving S-containing alkyne substrates to create new thiophene derivatives with potential pharmaceutical applications .
Future Directions
Thiophene and its derivatives, including 5-Nitro-3-(thiophen-2-YL)benzoic acid, have attracted great interest in both industry and academia due to their diverse applications in medicinal chemistry and material science . The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists .
properties
IUPAC Name |
3-nitro-5-thiophen-2-ylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7NO4S/c13-11(14)8-4-7(10-2-1-3-17-10)5-9(6-8)12(15)16/h1-6H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SCNRWRRNNWDBOB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80688547 |
Source
|
| Record name | 3-Nitro-5-(thiophen-2-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80688547 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261968-96-0 |
Source
|
| Record name | 3-Nitro-5-(thiophen-2-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80688547 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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